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Compound of Interest

Compound Name: 2,5-Dimethylphenylboronic acid

Cat. No.: B123717

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethylphenylboronic acid (CAS No. 85199-06-0) is a versatile organoboron compound
frequently utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions
to form carbon-carbon bonds. Its application in the synthesis of complex molecules makes it a
valuable reagent in pharmaceutical and agrochemical research and development.[1] Given its
prevalence in the laboratory setting, a thorough understanding of its safety profile and
associated hazards is paramount for ensuring safe handling and minimizing risk to personnel.
This technical guide provides an in-depth overview of the safety and hazards of 2,5-
Dimethylphenylboronic acid, in accordance with the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Dimethylphenylboronic acid is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physicochemical Properties of 2,5-Dimethylphenylboronic Acid
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Property Value Source
Molecular Formula CsH11BO2 [1112]
Molecular Weight 149.98 g/mol [1][2]
CAS Number 85199-06-0 [2]

White to slightly yellow
Appearance , [1]
crystalline powder

Melting Point 186-192 °C [11[3]114]
Boiling Point (Predicted) 305.1£52.0 °C [4]
Density (Predicted) 1.07 £ 0.1 g/cm3 [4]

B Soluble in Methanol and
Solubility . [4][5]
DMSO (Slightly)

GHS Hazard Classification and Labeling

2,5-Dimethylphenylboronic acid is classified as a hazardous substance under the GHS. The
primary hazards are related to its irritant properties. A detailed breakdown of its GHS
classification is provided in Table 2.

Table 2: GHS Hazard Classification for 2,5-Dimethylphenylboronic Acid
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Hazard GHS . Hazard
Hazard Class . Signal Word

Category Pictogram Statement
Skin )

) o Exclamation ) H315: Causes
Corrosion/Irritatio ~ Category 2 Warning o
Mark skin irritation
n
Serious Eye ) H319: Causes
Exclamation ) )
Damage/Eye Category 2A Mark Warning serious eye
ar
Irritation irritation
Specific Target
o Category 3 ] H335: May
Organ Toxicity ) Exclamation ] )
] (Respiratory tract Warning cause respiratory

(Single S Mark o

irritation) irritation
Exposure)
Acute Toxicity Exclamation ) H302: Harmful if

Category 4 Warning
(Oral) Mark swallowed

Note: The classification for Acute Toxicity (Oral) (H302) is reported by a smaller percentage of

notifiers compared to the irritation hazards.[2]

The GHS hazard communication elements for 2,5-Dimethylphenylboronic acid are visually

summarized in the following diagram:
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2,5-Dimethylphenylboronic Acid

2,5-Dimethylphenylboronic Acid CAS: 85199-06-0

GHS Label Elements

GHSO07
Exclamation Mark

Signal Word: Warning

Hazard Statements

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H302: Harmful if swallowed

Click to download full resolution via product page
GHS Hazard Summary for 2,5-Dimethylphenylboronic Acid

Precautionary Measures and Safe Handling
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Adherence to the following precautionary statements is crucial for the safe handling of 2,5-
Dimethylphenylboronic acid.

Table 3: GHS Precautionary Statements for 2,5-Dimethylphenylboronic Acid

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b123717?utm_src=pdf-body
https://www.benchchem.com/product/b123717?utm_src=pdf-body
https://www.benchchem.com/product/b123717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Type Code Precautionary Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
P312 CENTER/doctor if you feel
unwell.
P330 Rinse mouth.
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If skin irritation occurs: Get

P332 + P313 _ _ _
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364 _
and wash it before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols for Hazard Determination

The GHS classifications for 2,5-Dimethylphenylboronic acid are determined through
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). While specific test data for this compound
is not publicly available, the methodologies for assessing its key hazards are outlined below.

Skin Irritation

The potential for skin irritation is typically assessed using the OECD Test Guideline 439 (In
Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[6] This in vitro method has
largely replaced the traditional in vivo rabbit skin test (OECD TG 404) for animal welfare
reasons.

Methodology of OECD TG 439:

o Test System: A reconstructed human epidermis (RhE) model, which mimics the biochemical
and physiological properties of the upper layers of human skin, is used.[7]
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Procedure: The test chemical is applied topically to the RhE tissue. Following a defined
exposure period, the chemical is removed by washing.

Viability Assessment: Cell viability is measured by the enzymatic conversion of a vital dye
(e.g., MTT) into a colored formazan salt, which is then quantified spectrophotometrically.[7]

Classification: A reduction in cell viability below a defined threshold (< 50%) compared to a
negative control indicates that the substance is an irritant (GHS Category 2).[8]

Eye Irritation

Serious eye irritation potential is evaluated based on OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion).[9][10] A tiered testing strategy is employed to minimize animal testing.

Methodology of OECD TG 405:

Initial Assessment: A weight-of-the-evidence analysis of existing data is performed first.[9]
[10] In vitro or ex vivo tests are considered to predict corrosive or severe irritant properties.

In Vivo Test (if necessary): The test is typically conducted on a single albino rabbit initially.
[11] A single dose of the substance is applied to the conjunctival sac of one eye.

Observation: The eye is examined for effects on the cornea, iris, and conjunctiva at specific
intervals (e.g., 1, 24, 48, and 72 hours) and scored.[11]

Classification: A substance is classified as a serious eye irritant (GHS Category 2A) if it
produces reversible eye irritation within a 21-day observation period.[12]

Acute Oral Toxicity

The classification "Harmful if swallowed" is determined through acute oral toxicity testing,

following guidelines such as OECD Test Guideline 420 (Fixed Dose Procedure), 423 (Acute
Toxic Class Method), or 425 (Up-and-Down Procedure).[13]

Methodology of OECD TG 423 (Acute Toxic Class Method):

Principle: This is a stepwise procedure using a minimum number of animals.[14]
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e Procedure: The substance is administered orally to a group of animals (typically three female
rats) at one of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[14]

» Observation: The animals are observed for mortality and clinical signs of toxicity. The
outcome of the first step determines the next dose level.

o Classification: The substance is classified into a GHS category based on the dose at which
mortality or evident toxicity is observed.

The relationship between these experimental assessments and the final GHS classification is

illustrated in the workflow below.

Toxicological Assessment

OECD TG 439 OECD TG 405 OECD TG 423 Clinical Observation
In Vitro Skin Irritation Acute Eye lrritation Acute Oral Toxicity (e.g., during TG423)

GHS Classiﬁcati‘ ?n

\/ A4 A4
@315: Causes skin irritatiorD @319: Causes serious eye irritatiorD (HSOZ: Harmful if swallowecD G—ISSS: May cause respiratory irritatiorD

Click to download full resolution via product page
Workflow from Experimental Testing to GHS Classification

First Aid Measures

In case of exposure to 2,5-Dimethylphenylboronic acid, the following first aid measures

should be taken immediately:

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. If
eye irritation persists, get medical advice/attention.

» Skin Contact: Wash off imnmediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs or persists, get medical advice/attention. Take off contaminated clothing
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and wash it before reuse.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

 Ingestion: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

Conclusion

2,5-Dimethylphenylboronic acid is a valuable chemical reagent with defined hazards. It is
classified under GHS as a skin and serious eye irritant, may cause respiratory irritation, and
may be harmful if swallowed. Researchers, scientists, and drug development professionals
must handle this compound with appropriate engineering controls, personal protective
equipment, and adherence to safe laboratory practices as outlined in this guide and the
relevant Safety Data Sheets. A comprehensive understanding of its hazard profile, informed by
standardized testing methodologies, is essential for mitigating risks and ensuring a safe
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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